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Abstract
Tetravinylmethane, with the systematic IUPAC name 3,3-diethenyl-1,4-pentadiene, is a

unique hydrocarbon featuring a central quaternary carbon atom bonded to four vinyl groups.

This structure presents interesting possibilities for polymerization and organic synthesis. This

technical guide provides a comprehensive overview of the known physical and chemical

properties of tetravinylmethane, drawing from available literature and computational data.

Due to the limited availability of experimental data, many of the cited properties are theoretical

estimations. This document also outlines a known synthetic approach and discusses potential

reactivity and polymerization pathways based on the chemistry of related polyene compounds.

Introduction
Tetravinylmethane (C₉H₁₂) is a non-conjugated diene with a highly symmetric, compact

structure.[1][2] Its four vinyl groups attached to a central carbon atom make it a compelling

target for polymer chemistry and as a building block in complex organic synthesis. The tetra-

allylic nature of the central carbon suggests unique reactivity. This guide aims to consolidate
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the available information on tetravinylmethane to serve as a resource for researchers in

chemistry and drug development.

Physical Properties
Experimental data on the physical properties of tetravinylmethane are scarce in publicly

accessible literature. The information presented below is a combination of computed data from

chemical databases and data for structurally similar compounds. It is crucial to note that these

values should be considered estimates until they can be confirmed by experimental

measurement.

Table 1: Physical Properties of Tetravinylmethane and Related Compounds

Property
Tetravinylmethane
(Computed)

3,3-Dimethyl-1,4-
pentadiene
(Experimental)

3-Ethenylpenta-1,4-
diene
(Experimental)

Molecular Formula C₉H₁₂[1][2][3][4][5] C₇H₁₂ C₇H₁₀[6]

Molecular Weight
120.19 g/mol [1][3][4]

[5]
96.17 g/mol 94.15 g/mol [6]

Boiling Point
133.5 °C at 760

mmHg[7]

78.1 °C at 760

mmHg[8]

89 °C at 760 mmHg[9]

[6]

Melting Point N/A N/A N/A

Density 0.763 g/cm³[7] 0.715 g/cm³[8] 0.725 g/cm³[9][6]

Refractive Index 1.453[7] N/A 1.431[9][6]

Vapor Pressure 10.4 mmHg at 25°C[7] 104 mmHg at 25°C[8]
67.3 mmHg at 25°C[9]

[6]

XLogP3-AA 3.6[4][10] N/A N/A

Solubility: Based on its nonpolar hydrocarbon structure, tetravinylmethane is expected to be

soluble in nonpolar organic solvents such as hexane, toluene, and diethyl ether, and insoluble

in water.[11][12][13][14][15]
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Chemical Properties and Reactivity
Detailed experimental studies on the chemical reactivity of tetravinylmethane are not widely

available. However, its structure as a tetra-allylic compound provides insight into its potential

chemical behavior.

Stability: The stability of tetravinylmethane has not been extensively documented. Polyenes

can be susceptible to oxidation and polymerization upon exposure to air, light, or heat.

Reactivity: The four vinyl groups are expected to undergo typical electrophilic addition reactions

with reagents such as halogens, hydrogen halides, and oxidizing agents. The tetra-allylic

central carbon may be susceptible to radical abstraction, potentially leading to crosslinking or

rearrangement reactions.

Synthesis
The synthesis of tetravinylmethane was first reported by Berger, Stogryn, and Zimmerman in

1964.[2][16] While the full experimental details from the original publication are not readily

available, the synthesis is a key piece of information for any researcher working with this

compound. The general approach is outlined below.

Experimental Protocol: Synthesis of Tetravinylmethane (General Approach)

A detailed, step-by-step experimental protocol for the synthesis of tetravinylmethane is not

available in the searched resources. The original 1964 publication by Berger et al. would be the

primary source for this information.

A potential synthetic pathway could involve the reaction of a central electrophilic carbon source

with a vinyl nucleophile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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